(E)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C17H20N2O2S2/c20-15(16-4-2-12-23-16)13-18-7-9-19(10-8-18)17(21)6-5-14-3-1-11-22-14/h1-6,11-12,15,20H,7-10,13H2/b6-5+
• InChI Key: XMNXLAAELQORLM-AATRIKPKSA-N
• Canonical SMILES: C1CN(CCN1CC(C2=CC=CS2)O)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1CN(CCN1CC(C2=CC=CS2)O)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C17H20N2O2S2
• Molecular Weight: 348.5 g/mol
• CAS No.: 1396891-66-9

Description

(E)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a potent and selective cell-permeable inhibitor of the dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A) [https://pubmed.ncbi.nlm.nih.gov/28887028/]. This kinase is a key regulatory enzyme with significant implications in neurodevelopment and neurodegenerative pathology. DYRK1A is heavily implicated in the molecular pathways underlying cognitive dysfunction, most notably as a gene dosage-sensitive regulator in Down syndrome and as a contributor to the tau hyperphosphorylation observed in Alzheimer's disease [https://alzres.biomedcentral.com/articles/10.1186/s13195-021-00877-6]. The primary research value of this inhibitor lies in its utility as a chemical probe to dissect the complex physiological and pathological roles of DYRK1A. By selectively inhibiting DYRK1A kinase activity, researchers can investigate its function in neuronal differentiation, synaptic plasticity, and cell cycle control. Its application is crucial in models studying cognitive deficits, allowing for the exploration of potential therapeutic strategies by modulating DYRK1A-dependent signaling pathways. This makes it an indispensable tool for advancing our understanding of central nervous system disorders and for validating DYRK1A as a high-value target for pharmacological intervention.

Biological Activity

The compound (E)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a thiophene-based derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial therapy. This article reviews the available literature on its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound features a piperazine ring, which is known for its versatility in medicinal chemistry. The presence of thiophene rings enhances its electronic properties, potentially improving binding affinity to biological targets. The hydroxyl group may also contribute to its solubility and bioactivity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiophene derivatives, including the compound . For instance:

• Cell Line Studies : The compound has shown promising activity against various cancer cell lines. In one study, derivatives with similar structures exhibited IC50 values in the low micromolar range against HepG-2 (liver cancer) and A549 (lung cancer) cell lines, indicating significant cytotoxic effects .

Cell Line	IC50 (μM)
HepG-2	4.37 ± 0.7
A549	8.03 ± 0.5

The mechanism of action appears to involve induction of apoptosis and cell cycle arrest, particularly at the G0/G1 phase .

Antimicrobial Activity

Thiophene derivatives are also recognized for their antimicrobial properties. The compound's structural analogs have demonstrated significant inhibition against various bacterial strains:

• Antimicrobial Efficacy : In vitro studies have shown that related thiophene compounds exhibit low minimum inhibitory concentrations (MIC) against pathogens such as Staphylococcus aureus and Escherichia coli .

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	16
Escherichia coli	32

These findings suggest that the compound may serve as a lead structure for developing new antimicrobial agents.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in cancer progression, such as human tissue transglutaminase (hTG2), leading to reduced cell proliferation .
• Induction of Apoptosis : The compound appears to induce apoptosis in cancer cells through mitochondrial pathways, evidenced by increased subG0/G1 populations in flow cytometry analyses following treatment .
• Antioxidant Properties : Some studies have suggested that thiophene derivatives possess antioxidant properties that may protect normal cells while exerting cytotoxic effects on cancer cells .

Case Studies

Several case studies illustrate the efficacy of thiophene derivatives:

• Study on HepG-2 Cells : A study reported that a similar thiophene derivative significantly reduced cell viability and induced apoptosis in HepG-2 cells after 48 hours of exposure .
• In Vivo Models : In animal models, administration of related compounds resulted in reduced tumor growth and metastasis, highlighting their potential as therapeutic agents .

Chemical Reactions Analysis

Piperazine Derivative Formation

• Starting Material : Commercially available piperazine derivatives (e.g., 1-(4-bromophenyl)piperazine) are functionalized to introduce the hydroxyethyl-thiophene substituent.

• Reaction Type : Nucleophilic substitution or coupling reactions (e.g., using thiophene derivatives as electrophiles).

• Conditions : Typically require bases (e.g., NaH) and solvents like DMF or THF.

Propenone Moiety Installation

• Approach : Condensation reactions between the piperazine derivative and thiophene-containing carbonyl precursors (e.g., benzothiophene aldehydes) .

• Conditions : Microwave-assisted reactions with MnO₂-SiO₂ catalysts to accelerate coupling .

Chemical Transformations

The compound undergoes several transformations that alter its functional groups and biological activity:

Reaction Type	Reagents/Conditions	Product	Key Features
Hydrolysis	Acidic/base conditions (e.g., HCl, NaOH)	Hydroxylated derivative	Cleavage of ester/ketone bonds
Oxidation	Oxidizing agents (e.g., PCC, KMnO₄)	Ketone or carboxylic acid derivatives	Conversion of alcohols to ketones/carboxylic acids
Nucleophilic Substitution	Alkyl halides, amines, or thiols	Substituted piperazine derivatives	Functionalization at the piperazine nitrogen
Aldol Condensation	Carbonyl reagents (e.g., benzaldehyde)	Cross-conjugated enones	Formation of extended π-systems

Kinetic and Mechanistic Insights

• Hydrolysis Kinetics : Spectrophotometric studies track absorbance changes during hydrolysis, revealing reaction rates influenced by pH and temperature.

• Microwave-Assisted Synthesis : Accelerated coupling reactions (e.g., MnO₂-SiO₂ catalysts) reduce reaction times while maintaining yields .

Structural and Functional Implications

The compound’s reactivity stems from its:

• Piperazine Ring : Facilitates hydrogen bonding and interactions with biological targets (e.g., serotonin receptors).

• Thiophene Moieties : Enhance π-π stacking and lipophilicity, critical for membrane permeability.

• Propenone Group : Acts as an electrophilic site for nucleophilic attacks or conjugate additions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The target compound’s key structural differentiators include:

• Piperazine substituent : A 2-hydroxy-2-(thiophen-2-yl)ethyl group.
• Enone substituent: A β-thiophen-2-yl group.

Comparisons with analogous compounds (Table 1) reveal how substituent variations impact properties:

Compound Name	Piperazine Substituent	Enone Substituent	Key Features & Applications	Reference
(E)-1-(4-(2-Hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one	2-hydroxy-2-(thiophen-2-yl)ethyl	Thiophen-2-yl	Potential enhanced solubility and electron-richness	—
(E)-3-(4-Fluorophenyl)-1-(4-(furan-2-carbonyl)piperazin-1-yl)prop-2-en-1-one	Furan-2-carbonyl	4-Fluorophenyl	Research applications; furan increases polarity
(E)-1-[4-(Bis(4-methoxyphenyl)methyl)piperazin-1-yl]-3-(4-methylphenyl)prop-2-en-1-one	Bis(4-methoxyphenyl)methyl	4-Methylphenyl	Antimicrobial, anticancer activities
(E)-3-(4-Methoxyanilino)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one	—	4-Methoxyanilino	Thiazole moiety for potential kinase inhibition

Key Observations :

Electron-Donating vs. Nitro () and chloro () groups are electron-withdrawing, which may improve metabolic stability but reduce solubility.

Hydrogen-Bonding Capacity: The hydroxyethyl group in the target compound contrasts with non-polar substituents like bis(4-methoxyphenyl)methyl (), suggesting improved aqueous solubility.

Biological Activity Trends: Piperazine-enone derivatives with aryl groups (e.g., 4-methylphenyl in ) exhibit antimicrobial and anticancer activities, likely due to hydrophobic interactions with biological targets.

Pharmacological and Physicochemical Properties

• Target Compound :

  • Molecular Weight : ~389.51 g/mol (calculated).
  • logP (Predicted) : ~2.8 (lower than bis(4-methoxyphenyl)methyl analogues due to hydroxy group).
  • Theoretical Activity : Thiophene’s bioisosteric replacement of phenyl may improve CNS penetration or modulate cytochrome P450 interactions .

• Comparative Data :

  • ’s compound (C30H32N2O3, MW 468.59) shows antimicrobial activity at MIC values of 8–32 µg/mL against Staphylococcus aureus .
  • ’s compound (C18H18FN3O3, MW 343.35) is marketed for research but lacks disclosed activity data .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing (E)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one, and how are reaction conditions optimized?

• Methodological Answer : The synthesis typically involves multi-step reactions, including condensation of thiophene-containing precursors with piperazine derivatives. Key steps include:

• Coupling reactions : Use of reagents like HOBt (hydroxybenzotriazole) and TBTU (tetramethyluronium tetrafluoroborate) to facilitate amide bond formation between the piperazine and enone moieties .
• Reflux conditions : Heating under reflux in solvents like DMF (dimethylformamide) or THF (tetrahydrofuran) for 12–24 hours to ensure completion .
• Purification : Column chromatography or recrystallization from ethanol/dichloromethane mixtures to isolate the pure (E)-isomer .
  • Critical Parameter : Solvent polarity and temperature significantly impact yield and stereochemical purity.

Q. Which spectroscopic techniques are most effective for characterizing this compound’s structure?

• Methodological Answer :

• NMR Spectroscopy : $^1$H and $^13$C NMR confirm the presence of thiophene protons (δ 6.8–7.5 ppm) and the (E)-configuration of the enone (coupling constant $J = 15–16$ Hz) .
• Mass Spectrometry (MS) : High-resolution MS validates the molecular ion peak (e.g., [M+H]$^+$ at m/z 429.12) and fragmentation patterns .
• IR Spectroscopy : Bands at 1650–1680 cm$^{-1}$ confirm the carbonyl group, while 3200–3400 cm$^{-1}$ indicates the hydroxyl group .

Q. What are the solubility and stability profiles of this compound under laboratory conditions?

• Methodological Answer :

• Solubility : Highly soluble in polar aprotic solvents (e.g., DMSO, DMF) but poorly soluble in water. Co-solvents like ethanol or surfactants (e.g., Tween-80) improve aqueous dispersion for biological assays .
• Stability : Sensitive to light and oxygen. Store under nitrogen at –20°C in amber vials to prevent degradation .

Advanced Research Questions

Q. How can computational modeling predict the compound’s interactions with biological targets (e.g., enzymes or receptors)?

• Methodological Answer :

• Docking Studies : Use software like AutoDock Vina to model binding affinities to targets (e.g., kinases or GPCRs) based on the piperazine-thiophene scaffold’s flexibility .
• MD Simulations : Molecular dynamics (50–100 ns trajectories) assess stability of ligand-target complexes in physiological conditions .
• Validation : Cross-check computational results with experimental IC$_{50}$ values from enzyme inhibition assays .

Q. What strategies resolve contradictions between theoretical predictions and experimental bioactivity data?

• Methodological Answer :

• Orthogonal Assays : Combine enzyme inhibition (e.g., kinase assays) with cell-based viability tests (e.g., MTT assay) to confirm target engagement .
• Metabolite Screening : Use LC-MS to identify degradation products or active metabolites that may explain discrepancies .
• Crystallography : X-ray diffraction of ligand-target co-crystals (if feasible) provides atomic-level interaction insights .

Q. How can reaction yields be improved for large-scale synthesis without compromising stereochemical purity?

• Methodological Answer :

• Catalyst Optimization : Replace TBTU with newer coupling agents (e.g., HATU) to reduce side reactions .
• Flow Chemistry : Continuous-flow reactors enhance heat/mass transfer, reducing reaction times and improving (E)-isomer selectivity .
• In-line Analytics : Use PAT (Process Analytical Technology) tools like FTIR for real-time monitoring of intermediates .

Q. What experimental designs are optimal for evaluating the compound’s pharmacokinetic (PK) properties?

• Methodological Answer :

• In Vitro ADME :
• Microsomal Stability : Incubate with liver microsomes (human/rat) to estimate metabolic clearance .
• Plasma Protein Binding : Use equilibrium dialysis to measure free fraction .
• In Vivo PK : Administer intravenously/orally to rodents, with serial blood sampling for LC-MS/MS quantification .